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Compound of Interest

Compound Name: Propene-2-13C

CAS No.: 37020-81-8

Cat. No.: B1601853 Get Quote

Executive Summary & Core Directive
Propene-2-13C (CAS: 115-07-1 labeled) is a stable isotope-labeled olefin used primarily as a

tracer in metabolic flux analysis and polymerization mechanism studies.[1] While chemically

identical to natural abundance propylene, its disposal requires a dual-focus approach: strict

hazardous gas safety combined with high-value cylinder stewardship.

The Core Directive: Do not treat Propene-2-13C cylinders as disposable consumables. The

default disposal pathway is Supplier Return. On-site destruction is a contingency only to be

executed when return is impossible, and always via a licensed thermal oxidation process,

never open atmospheric venting.

Hazard Assessment & Chemical Logic
Before initiating any disposal workflow, the researcher must validate the physicochemical state

of the waste.
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Property Value Operational Implication

Isotope Status
Stable (

C)

Non-Radioactive. Dispose as

chemical waste, not rad-waste.

Flammability Flash Point: -108°C

Extreme Fire Hazard.

Grounding/bonding is

mandatory.

Pressure
Vapor Pressure: ~10 atm @

20°C

Stored Energy. Never

incinerate a pressurized

vessel.

Reactivity Polymerizable
Valve Clogging Risk. Check for

residue preventing closure.

EPA Waste Code D001 (Ignitable)
Requires segregation from

oxidizers in waste streams.

Expert Insight: The primary risk during disposal is not toxicity, but the BLEVE (Boiling Liquid

Expanding Vapor Explosion) scenario if a cylinder is subjected to heat, or a flashback if vented

improperly.

Disposal Decision Matrix (Logic Flow)
The following decision tree dictates the compliant workflow. Note that "Lecture Bottles" (LB) are

the most common form factor for isotopes and pose the greatest disposal challenge if not

returned.
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Disposal of Propene-2-13C Cylinder

1. Check Supplier Return Policy
(Is the cylinder returnable?)

Yes: Returnable No: Non-Returnable (Legacy LB)

PROTOCOL A:
Ship to Supplier

(DOT 2.1 Labeling)

Preferred Route

2. Check Cylinder Content

Contains Residual Gas (>0 psig) Empty (Atmospheric Pressure)

PROTOCOL B:
Hazardous Waste Pickup

(Lab Pack)

High Cost

PROTOCOL C:
Render Unusable & Recycle

(Valve Removal/Punch)

Verify Empty

Click to download full resolution via product page

Figure 1: Decision matrix prioritizing supplier return to minimize environmental impact and

laboratory liability.

Operational Protocols
Protocol A: Cylinder Return (The Gold Standard)
Most
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C isotopes are sold in high-integrity lecture bottles or small steel cylinders. Suppliers (e.g.,
Sigma-Aldrich, Cambridge Isotope Laboratories) often have return programs.

Valve Integrity Check: Close the valve finger-tight. Do not overtighten, as this can damage

the seat.

Cap & Plug: Install the outlet plug (usually 1/4" NPT or CGA fitting) and the protective

cylinder cap. Why? This prevents a leak if the valve fails during transport.

Labeling: Mark the cylinder as "Return to Sender" and ensure the "Flammable Gas 2.1"

diamond is visible.

Logistics: Contact the supplier for a Return Goods Authorization (RGA). Do not ship without

an RGA.

Protocol B: On-Site Hazardous Waste (Lab Pack)
If the cylinder is legacy or non-returnable and contains gas:

Inventory: Log the cylinder on your institution's hazardous waste manifest.

Tagging: Attach a hazardous waste tag.

Constituents: Propene-2-13C (99%).

Hazard: Flammable Gas.[1][2][3][4][5]

Storage: Store in a ventilated gas cabinet until pickup by a licensed contractor (e.g., Clean

Harbors, Veolia).

Warning: Never place a pressurized cylinder in a solid waste drum.

Protocol C: Venting & Scrapping (Strictly Controlled)
Autonomous Directive: This procedure is only for cylinders confirmed to be at low residual

pressure and only if permitted by your local EHS/EPA regulations.

Equipment Required:
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Fume hood with high flow rate (>100 fpm face velocity).

Flashback arrestor.[2][6]

Inert gas purge line (Nitrogen).

Step-by-Step:

Setup: Secure cylinder in the fume hood. Connect a regulator and a flow-restricting needle

valve.

Dilution: Propene is heavier than air. You must vent it slowly into the rear baffle of the hood to

ensure dilution below the Lower Explosive Limit (LEL = 2.0%).

Purge: Once flow stops, backfill the cylinder with Nitrogen (50 psig) and vent again. Repeat

3x. Why? This removes the "heels" of flammable gas.

Destruction: Once confirmed empty and purged:

Remove the valve stem completely using a wrench.

Or, punch a hole in the cylinder shoulder.

Mark "EMPTY" and recycle as scrap metal.

Scientific Integrity: The "Self-Validating" Safety
Check
A protocol is only as good as its verification. Use this workflow to ensure the system is safe

before disconnection.

Close Cylinder Valve Vent Regulator Line Observe Pressure Gauge Does Pressure Rise?

Valve Sealed.
Proceed to Disconnect.No

Valve Leaking.
Do NOT Disconnect.

Tag 'BAD VALVE'.

Yes
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Figure 2: The "Pressure Rise" test verifies the cylinder valve is actually sealing before you

remove the regulator, preventing accidental release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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